![molecular formula C14H16F3N5O3 B5560237 2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}acetamide](/img/structure/B5560237.png)
2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}acetamide is a useful research compound. Its molecular formula is C14H16F3N5O3 and its molecular weight is 359.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.12052388 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radioligand Imaging
2-Phenylpyrazolo[1,5-a]pyrimidineacetamides, a series including compounds similar to the queried chemical, have been reported as selective ligands of the translocator protein (18 kDa) used in radioligand imaging. This application is significant for in vivo imaging using positron emission tomography, providing insights into various physiological and pathological processes (Dollé et al., 2008).
Structural Analysis and Crystallography
Studies have been conducted on similar compounds for structural analysis and crystallography. For example, the crystallization and structural examination of imidazolidine-2,4-dione systems, which are chemically related, contribute to the understanding of molecular interactions and stability (Sethusankar et al., 2002).
Corrosion Inhibition
Imidazoline and its derivatives, which include structures similar to the queried chemical, have been evaluated as corrosion inhibitors. These compounds exhibit significant efficiency in preventing corrosion in acid media, which is essential for various industrial applications (Cruz et al., 2004).
Medicinal Chemistry
In medicinal chemistry, analogs of the queried compound have been synthesized and evaluated for their potential as antibacterial agents and in cancer therapy. For example, compounds with imidazolidinyl structures have shown activity against monoamine oxidase A, which is significant for developing drugs with an improved safety profile (Reck et al., 2005).
Synthesis of Novel Heterocycles
Compounds structurally related to the queried chemical have been used in the synthesis of novel heterocycles. These syntheses contribute to the development of new compounds with potential applications in various fields, including pharmaceuticals and materials science (Schmeyers & Kaupp, 2002).
properties
IUPAC Name |
2-(1,3-dimethyl-2,5-dioxoimidazolidin-4-yl)-N-[[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3N5O3/c1-7-4-9(14(15,16)17)20-10(19-7)6-18-11(23)5-8-12(24)22(3)13(25)21(8)2/h4,8H,5-6H2,1-3H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKQIKMICAROENC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CNC(=O)CC2C(=O)N(C(=O)N2C)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.